Cas no 1421483-65-9 (2-(4-{4H-furo[3,2-b]pyrrole-5-carbonyl}piperazin-1-yl)pyrimidine)

• Product Name: 2-(4-{4H-furo[3,2-b]pyrrole-5-carbonyl}piperazin-1-yl)pyrimidine
• CAS No: 1421483-65-9
• MF: C₁₅H₁₅N₅O₂
• MW: 297.311902284622
• CID: 5364290
• Update Time: 2025-10-25

2-(4-{4H-furo[3,2-b]pyrrole-5-carbonyl}piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4H-furo[3,2-b]pyrrol-5-yl-(4-pyrimidin-2-ylpiperazin-1-yl)methanone
• Methanone, 4H-furo[3,2-b]pyrrol-5-yl[4-(2-pyrimidinyl)-1-piperazinyl]-
• 2-(4-{4H-furo[3,2-b]pyrrole-5-carbonyl}piperazin-1-yl)pyrimidine

• Inchi： 1S/C15H15N5O2/c21-14(12-10-13-11(18-12)2-9-22-13)19-5-7-20(8-6-19)15-16-3-1-4-17-15/h1-4,9-10,18H,5-8H2
• SMILES： C(C1NC2C=COC=2C=1)(N1CCN(C2=NC=CC=N2)CC1)=O

Additional information on 2-(4-{4H-furo[3,2-b]pyrrole-5-carbonyl}piperazin-1-yl)pyrimidine

Introduction to 2-(4-{4H-furo[3,2-b]pyrrole-5-carbonyl}piperazin-1-yl)pyrimidine (CAS No. 1421483-65-9)

2-(4-{4H-furo[3,2-b]pyrrole-5-carbonyl}piperazin-1-yl)pyrimidine, identified by its CAS number 1421483-65-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which integrates fused pyrrole and pyrimidine moieties with a piperazine side chain. Such structural complexity not only makes it a subject of academic interest but also positions it as a potential candidate for drug discovery and development, particularly in addressing unmet medical needs.

The furo[3,2-b]pyrrole core of this molecule is a key pharmacophore that has been extensively studied for its biological activity. Fused heterocycles of this nature are known to exhibit diverse pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of the 5-carbonyl substituent further enhances the compound's potential by introducing a reactive site that can participate in further chemical modifications or interactions with biological targets. This feature is particularly valuable in medicinal chemistry, where such functionalities are often exploited to optimize binding affinity and selectivity.

The piperazine moiety appended to the furo[3,2-b]pyrrole ring adds another layer of complexity and functionality to the molecule. Piperazines are well-documented in drug design due to their ability to modulate receptor activity and enhance solubility. In particular, the N-substituted piperazine derivatives have been widely explored for their role in central nervous system (CNS) drugs, anticancer agents, and anti-histamines. The integration of this moiety into the 4-{4H-furo[3,2-b]pyrrole-5-carbonyl}piperazin-1-yl group suggests that this compound may interact with multiple biological pathways, making it a promising scaffold for multitargeted drug discovery.

The pyrimidine component of the molecule is another critical pharmacophore that contributes to its overall biological profile. Pyrimidines are fundamental building blocks in nucleic acids and have been extensively utilized in the development of antiviral and anticancer drugs. The incorporation of a pyrimidine ring into this structure not only enhances its molecular diversity but also opens up possibilities for interactions with enzymes and receptors involved in DNA replication and repair mechanisms.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. Studies have indicated that 2-(4-{4H-furo[3,2-b]pyrrole-5-carbonyl}piperazin-1-yl)pyrimidine may exhibit inhibitory activity against various enzymes implicated in diseases like cancer and inflammation. For instance, preliminary computational studies suggest that this compound could interact with kinases and phosphodiesterases, potentially modulating signaling pathways involved in cell proliferation and survival.

The synthesis of 1421483-65-9 presents both challenges and opportunities for synthetic chemists. The construction of the furo[3,2-b]pyrrole core requires multi-step organic transformations, often involving cyclization reactions under controlled conditions. The introduction of the carbonyl group at the 5-position further complicates the synthesis but also provides a handle for subsequent functionalization. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the piperazine-pyrrole linkage, demonstrating the versatility of modern synthetic methodologies.

In terms of pharmaceutical applications, 2-(4-{4H-furo[3,2-b]pyrrole-5-carbonyl}piperazin-1-yl)pyrimidine holds promise as a lead compound for further optimization. Its unique structural features make it amenable to structure-based drug design approaches, where modifications can be made based on crystallographic data or computational predictions. Researchers are exploring derivatives of this molecule with altered substituents to enhance potency, selectivity, and pharmacokinetic properties.

One particularly exciting area of research involves the exploration of 1421483-65-9 as a potential therapeutic agent against neurodegenerative diseases. The combination of heterocyclic scaffolds like furo[3,2-b]pyrrole and pyrimidine with bioactive moieties such as piperazine suggests that this compound could interact with neurotransmitter systems affected in conditions like Alzheimer's disease or Parkinson's disease. Preliminary studies in cellular models have shown promising results regarding its ability to modulate acetylcholinesterase activity and protect against oxidative stress-induced neuronal damage.

The role of furo[3,2-b]pyrrole derivatives in medicinal chemistry extends beyond their use as standalone therapeutic agents. These compounds often serve as key intermediates in the synthesis of more complex drug candidates. Their ability to undergo further functionalization allows chemists to tailor their properties for specific biological targets. For example, introducing halogen atoms or other electrophilic centers into the furo[3,2-b]pyrrole ring can facilitate Suzuki-Miyaura cross-coupling reactions or other palladium-catalyzed processes, enabling the construction of larger molecular architectures.

The development of novel synthetic routes for CAS No. 1421483-65-9 is an ongoing area of research aimed at improving yield and scalability. Green chemistry principles are being increasingly applied to these syntheses to minimize waste and reduce environmental impact. For instance, solvent-free reactions or catalytic methods that employ recyclable ligands are being explored as alternatives to traditional organic synthesis approaches.

Another important aspect of working with 1421483-65-9 is its potential role as a building block for library compounds in high-throughput screening (HTS) campaigns. Pharmaceutical companies often generate large libraries of structurally diverse molecules for screening against various biological targets to identify hit compounds for further development. The complexity and novelty of this compound make it an attractive candidate for inclusion in such libraries.

The pharmacokinetic profile of 2-(4-{4H-furo[3,2-b]pyrrole-5-carbonyl}piperazin-1-yl)pyrimidine is another critical factor that influences its potential as a drug candidate. Studies on related compounds suggest that modifications at key positions can significantly impact absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) properties. Researchers are employing techniques such as molecular dynamics simulations and experimental pharmacokinetic studies to optimize these properties.

In conclusion, 1421483-65-9 represents a fascinating example of how structural complexity can be leveraged in drug discovery efforts. Its unique combination of heterocyclic moieties offers multiple opportunities for interaction with biological targets while providing ample scope for synthetic manipulation. As research continues into its potential applications across various therapeutic areas, 2-(4-{4H-furo[3,2-b]pyrrole}-5-carbonyl)piperazinyl)pyrimidine is poised to play an important role in shaping future developments within pharmaceutical chemistry.